Cas no 500-49-2 (5-propylbenzene-1,3-diol)

• Product Name: 5-propylbenzene-1,3-diol
• CAS No: 500-49-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD10686919
• CID: 1547251
• PubChem ID: 3083600
• Update Time: 2025-11-02

5-propylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-propylbenzene-1,3-diol
• 1,3-Benzenediol, 5-propyl-
• Divarin
• Divarinol
• 5-Propyl-1,3-benzenediol
• 5-propyl resorcinol
• MFCD10686919
• SY042170
• CS-0168735
• SCHEMBL67909
• V6Z4S3VKS6
• DTXSID40198172
• Z367653796
• W19028
• 5-N-PROPYLRESORCINOL
• A902049
• 1,3-dihydroxy-5-propylbenzene
• A1-02506
• 5-Propyl resorcinol; 5-Propylresorcinol; 5-n-Propyl-1,3-dihydroxybenzene; 5-n-Propylresorcinol; Divarin; Divarinol
• 5-PROPYLRESORCINOL
• AKOS022634802
• 5-N-PROPYL-1,3-DIHYDROXYBENZENE
• EN300-36597
• FRNQLQRBNSSJBK-UHFFFAOYSA-N
• DB-207184
• 500-49-2
• CHEBI:144241
• WS-00349

• MDL： MFCD10686919
• Inchi： 1S/C9H12O2/c1-2-3-7-4-8(10)6-9(11)5-7/h4-6,10-11H,2-3H2,1H3
• InChI Key： FRNQLQRBNSSJBK-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCC)O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.0505 (rough estimate)
• Melting Point: 82.8°C
• Boiling Point: 234.66°C (rough estimate)
• Flash Point: 137.9°C
• Refractive Index: 1.4024 (estimate)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-propylbenzene-1,3-diol

Comprehensive Guide to 5-Propylbenzene-1,3-diol (CAS No. 500-49-2): Properties, Applications, and Industry Insights

5-Propylbenzene-1,3-diol (CAS 500-49-2), also known as 5-propylresorcinol, is a dihydroxybenzene derivative with a propyl side chain. This organic compound belongs to the resorcinol family, characterized by its two hydroxyl groups positioned at the 1 and 3 locations of the benzene ring. Its molecular formula is C₉H₁₂O₂, and it exhibits unique chemical properties that make it valuable in pharmaceuticals, cosmetics, and specialty chemicals. The compound's CAS registry number 500-49-2 is critical for regulatory compliance and scientific documentation.

In recent years, 5-propylbenzene-1,3-diol has gained attention due to its potential antioxidant and antimicrobial properties, aligning with the growing demand for natural preservatives and sustainable cosmetic ingredients. Searches for "resorcinol derivatives in skincare" or "eco-friendly antimicrobial agents" often highlight this compound as a subject of research. Its structural similarity to alkylresorcinols—naturally occurring in whole grains—has also sparked interest in its nutraceutical applications.

The synthesis of CAS 500-49-2 typically involves Friedel-Crafts alkylation of resorcinol, followed by purification steps to achieve high purity (>98%). Analytical techniques like HPLC and GC-MS are employed to verify its identity, as impurities can affect performance in end-use formulations. Researchers emphasize its stability under acidic conditions, making it suitable for pH-sensitive formulations in dermatology.

One trending application of 5-propylbenzene-1,3-diol is in hair dye formulations, where it acts as a coupling agent for oxidative colorants. With consumers increasingly searching for "non-toxic hair color alternatives," this compound's moderate reactivity profile positions it as a safer option compared to traditional phenylene diamines. Additionally, studies exploring its role in melanin inhibition have appeared in cosmetic science literature, correlating with searches for "hyperpigmentation treatment ingredients."

From an industrial perspective, 500-49-2 is classified as a fine chemical, with global suppliers offering it in kilogram-scale quantities. Its pricing reflects the niche demand, often indexed to purity grades (technical, cosmetic, or pharmaceutical). Environmental considerations are also rising; recent patents describe green synthesis routes using biocatalysts, addressing queries about "biobased resorcinol derivatives."

Regulatory status varies by region: The compound is not listed under major REACH restrictions but requires standard SDS documentation for handling. In vitro studies suggest low cytotoxicity at typical use concentrations (0.1–2%), supporting its inclusion in leave-on cosmetic products. However, formulators should note its solubility profile—moderate in water but excellent in polar organic solvents like ethanol or propylene glycol.

Emerging research directions include 5-propylbenzene-1,3-diol's potential in polymer chemistry as a monomer for flame-retardant resins, responding to industry needs for halogen-free additives. Meanwhile, its chelation properties toward metal ions are being investigated for antioxidant synergism in food packaging materials—a topic gaining traction in "active packaging research" queries.

For quality assurance, CAS 500-49-2 should conform to specifications such as white crystalline appearance, melting point (reported 92–94°C), and absence of heavy metals. Storage recommendations include protection from light in amber glass containers at room temperature. These details are frequently searched by procurement specialists alongside terms like "5-propylresorcinol supplier qualification."

In conclusion, 5-propylbenzene-1,3-diol represents a versatile intermediate with expanding applications across personal care, material science, and functional additives. Its alignment with trends toward green chemistry and multifunctional ingredients ensures continued relevance. Future developments may explore its structure-activity relationships further, particularly in comparison to other alkylated resorcinols like butyl- or hexyl-derivatives.